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Compound of Interest

Compound Name: Sulfur-35

Cat. No.: B081441 Get Quote

This guide provides troubleshooting assistance for researchers, scientists, and drug

development professionals experiencing difficulties in detecting Sulfur-35 (³⁵S) contamination

with standard Geiger-Müller (GM) survey meters. The information is presented in a question-

and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: Why is my Geiger counter not detecting known ³⁵S contamination?

A1: Standard Geiger counters are often inefficient at detecting the low-energy beta particles

emitted by Sulfur-35.[1][2][3] The primary reasons for this include:

Low Beta Energy: ³⁵S emits beta particles with a maximum energy of 0.167 MeV and an

average energy of 0.049 MeV.[1][2][4] These low-energy betas have a very short travel

distance in air (approximately 26 cm or 10.2 inches) and can be easily stopped by the

detector's window, air gaps, or even a layer of water or plastic.[5][6]

Detector Window Thickness: Many Geiger counters have windows that are too thick to allow

the weak beta particles from ³⁵S to enter the detection chamber.[7] A thin-window GM

detector is necessary for any chance of detection.[8]

Low Detector Efficiency: The inherent efficiency of Geiger-Müller detectors for low-energy

beta emitters is low, often around 10% or less.[5][6] Some sources indicate the efficiency for

³⁵S can be as low as 4-5%.[6][8]
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Q2: Can I use any Geiger counter to detect ³⁵S?

A2: No. For any possibility of detecting ³⁵S, you must use a Geiger counter equipped with a

thin-window probe, often referred to as a "pancake" probe.[8] Even with the correct probe,

detection can be challenging and is not the recommended method for routine contamination

monitoring of ³⁵S.

Q3: What is the best method for detecting ³⁵S contamination?

A3: The most reliable and recommended method for detecting ³⁵S contamination is through a

wipe test followed by analysis using a liquid scintillation counter (LSC).[2][5][6] LSCs have a

much higher counting efficiency for the low-energy beta particles of ³⁵S.[9]

Q4: My Geiger counter seems to be working for other isotopes. Could it be broken?

A4: It is unlikely that your Geiger counter is broken if it detects other, more energetic isotopes.

The issue is most likely related to the specific properties of ³⁵S and the limitations of the GM

detector. To confirm your meter is operational, you should check its response with a known

check source, verify it is within its calibration period, and ensure the batteries are good.[10]

Troubleshooting Guide
If you are having trouble detecting ³⁵S with a Geiger counter, follow these steps:
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Step Action Rationale

1 Verify Detector Type

Ensure you are using a

Geiger-Müller detector with a

thin-window "pancake" probe.

Standard GM probes are not

suitable for low-energy beta

emitters like ³⁵S.[8]

2
Check Instrument Calibration

and Function

Confirm that your Geiger

counter is within its calibration

date.[10] Use a check source

(e.g., Cs-137) to verify that the

instrument is functioning

correctly.[10] Check the battery

level.[10]

3
Optimize Measurement

Geometry

Place the probe as close as

possible to the suspected

contamination without touching

it (ideally within 1 cm).[8] Any

significant air gap will

attenuate the weak beta

particles.

4 Perform a Wipe Test

If direct measurement is

unsuccessful, perform a wipe

test of the area. This is the

most sensitive method for

detecting removable ³⁵S

contamination.[2][8]

5
Analyze Wipe with a Liquid

Scintillation Counter

Place the wipe sample in a vial

with scintillation fluid and count

it in a Liquid Scintillation

Counter (LSC) for accurate

quantification.[2][5][6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ehs.umich.edu/wp-content/uploads/2016/04/Sulphur-35.pdf
https://www.youtube.com/watch?v=_ydgmg4gbkU
https://www.youtube.com/watch?v=_ydgmg4gbkU
https://www.youtube.com/watch?v=_ydgmg4gbkU
https://ehs.umich.edu/wp-content/uploads/2016/04/Sulphur-35.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
https://ehs.umich.edu/wp-content/uploads/2016/04/Sulphur-35.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
https://ehs.usc.edu/research/rad/isotopes/35s/
http://www.hpschapters.org/northcarolina/NSDS/35SPDF.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Parameter Value Reference

Sulfur-35 Half-life 87.44 days [5][6]

Sulfur-35 Emission Beta [5]

Sulfur-35 Maximum Beta

Energy
0.167 MeV (167 keV) [1][4][5]

Sulfur-35 Average Beta Energy 0.049 MeV (49 keV) [1][4]

Geiger-Müller Efficiency for ³⁵S ~4-10% [5][6][8]

Beta Scintillator Efficiency for

³⁵S
~5% [5][6]

Max. Range of ³⁵S Beta in Air 26 cm (10.2 inches) [5][6]

Max. Range of ³⁵S Beta in

Water/Tissue
0.32 mm [5][6]

Max. Range of ³⁵S Beta in

Plastic
0.25 mm [5][6]

Experimental Protocols
Protocol 1: Direct Survey with a Thin-Window Geiger
Counter

Preparation:

Ensure you are wearing appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and disposable gloves.

Verify that your Geiger counter is calibrated and functioning correctly using a check

source.

Ensure the detector is a thin-window pancake probe.

Measurement:
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Turn on the Geiger counter and allow it to stabilize.

Slowly move the probe over the surface being surveyed, maintaining a distance of

approximately 1 cm.

Listen for an increase in the audible click rate or observe the counts per minute (CPM) on

the display.

Interpretation:

Any reading significantly above the background radiation level may indicate ³⁵S

contamination.

Due to the low efficiency, the absence of a reading does not guarantee the absence of

contamination.[1][2]

Protocol 2: Wipe Test for Removable ³⁵S Contamination
Preparation:

Wear appropriate PPE.

Label a scintillation vial for each area to be tested.

Sampling:

Take a small piece of filter paper or a cotton swab.

Wipe a 100 cm² area of the surface being tested with firm pressure.

Place the wipe into the corresponding labeled scintillation vial.

Analysis:

Add an appropriate volume of scintillation cocktail to each vial.

Cap the vials and shake gently to mix.

Place the vials in a liquid scintillation counter.
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Run the counting protocol for ³⁵S.

Interpretation:

The LSC will provide results in counts per minute (CPM) or disintegrations per minute

(DPM), which can be used to quantify the level of removable contamination.

Visualizations

Sulfur-35 Decay Geiger Counter Interaction
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Caption: Sulfur-35 decay and interaction with a Geiger counter.
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Geiger counter not detecting ³⁵S
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Caption: Troubleshooting workflow for ³⁵S detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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